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N-Cyclohexyl-N'-phenyl-p-
Compound Name:
phenylenediamine

Cat. No.: B089868

Introduction

N-Cyclohexyl-N'-phenyl-p-phenylenediamine (CPPD) is a versatile chemical compound
primarily utilized in the rubber industry as a potent antioxidant and antiozonant.[1] Its protective
properties are crucial in preventing the degradation of polymeric materials, thereby extending
the service life of products such as tires, hoses, and cables. This technical guide provides a
comprehensive overview of the core chemical properties of CPPD, including its synthesis,
mechanism of action, and key physical and chemical characteristics. While CPPD is noted as a
dermatological sensitizer and allergen, its primary application is in industrial materials science
rather than as a therapeutic agent.[1][2]

Data Presentation

The fundamental chemical and physical properties of N-Cyclohexyl-N'-phenyl-p-
phenylenediamine are summarized in the tables below for easy reference and comparison.

Table 1: General Chemical Properties
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Property

Value

Source

Chemical Name

N-Cyclohexyl-N'-phenyl-p-
phenylenediamine

[2]

CPPD, Flexzone 6H, Vulkacit

Synonyms o [2]

4010, Antioxidant 4010
CAS Number 101-87-1 [1]I3]
Molecular Formula CisH22Nz2 [11[3]
Molecular Weight 266.38 g/mol [3]

Dark brown to very dark brown )
Appearance ChemicalBook

solid

Table 2: Physical Properties

Property Value Source

Melting Point 118-119 °C ChemicalBook

Boiling Point ~399.58 °C (rough estimate) ChemicalBook
Slightly soluble in chloroform

Solubility and methanol; insoluble in ChemicalBook,[3]
water.

pKa 6.40 = 0.20 (Predicted) ChemicalBook

Table 3: Spectroscopic Data

While detailed spectral analyses with peak assignments for N-Cyclohexyl-N'-phenyl-p-

phenylenediamine are not extensively available in the public domain, the following information

has been noted:
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Spectrum Type Data Availability Source

H NMR Data not readily available in
public databases.

A spectrum is available on
13C NMR [2]
PubChem.

An IR spectrum is available in
Infrared (IR) ] [4]
the NIST Chemistry WebBook.

Data not readily available in
public databases. A UV-Vis
] spectrum for the related
UV-Vis [5]
compound p-
Phenylenediamine is available

for reference.

Experimental Protocols

The synthesis of N-Cyclohexyl-N'-phenyl-p-phenylenediamine is primarily achieved through
two established routes. While detailed, step-by-step laboratory protocols with specific reagent
guantities and reaction conditions are not publicly available, the general methodologies are
described below.

Synthesis via Reductive Amination of 4-
Aminodiphenylamine

This is one of the main industrial methods for synthesizing CPPD. The overall reaction involves
the condensation of 4-aminodiphenylamine with cyclohexanone to form a Schiff base
intermediate, which is then reduced to the final product.

General Procedure:

e Reaction Setup: 4-Aminodiphenylamine and cyclohexanone are reacted in the presence of a
suitable solvent and a catalyst.
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» Formation of Schiff Base: The initial reaction is a condensation to form an imine (Schiff
base).

e Reduction: A reducing agent is introduced to reduce the imine to the secondary amine,
yielding N-Cyclohexyl-N'-phenyl-p-phenylenediamine.

 Purification: The final product is purified, typically through recrystallization, to remove any
unreacted starting materials and byproducts.

Synthesis via Condensation of N-phenylquinoneimine
with Cyclohexylamine

An alternative synthetic route involves the reaction of N-phenylquinoneimine with
cyclohexylamine.

General Procedure:

o Reaction: N-phenylguinoneimine is reacted directly with cyclohexylamine in a suitable
solvent.

 Purification: The resulting N-Cyclohexyl-N'-phenyl-p-phenylenediamine is then purified
from the reaction mixture.

Mandatory Visualization
Antioxidant and Antiozonant Mechanism of Action

N-Cyclohexyl-N'-phenyl-p-phenylenediamine protects polymeric materials through a
mechanism involving the scavenging of free radicals and reaction with ozone. A study has
shown that CPPD exhibits significantly less reactivity with ozone compared to other p-
phenylenediamines like N-(1,3-dimethylbutyl)-N'-phenyl-p-phenylenediamine (6PPD).
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Caption: Antioxidant and antiozonant mechanism of CPPD.

General Synthetic Workflow

The following diagram illustrates a generalized workflow for the synthesis of N-Cyclohexyl-N'-
phenyl-p-phenylenediamine via the reductive amination pathway.
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Caption: General workflow for CPPD synthesis.

Safety and Handling

N-Cyclohexyl-N'-phenyl-p-phenylenediamine is classified as a skin sensitizer and can cause

serious eye irritation. It is also considered toxic to aquatic life with long-lasting effects. When

handling this chemical, appropriate personal protective equipment, including gloves and eye

protection, should be worn. It should be stored in a cool, dry, and well-ventilated area.

Conclusion
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N-Cyclohexyl-N'-phenyl-p-phenylenediamine is a commercially significant chemical with
well-established applications as an antioxidant and antiozonant in the polymer industry. Its
synthesis is primarily based on reductive amination or condensation reactions. While its
general chemical and physical properties are well-documented, detailed spectroscopic and
guantitative antioxidant data are not widely available in public literature. Further research in
these areas would provide a more complete understanding of this important industrial
chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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